(1S)-1-(1-Methyltriazol-4-yl)propan-1-amine;hydrochloride

• IUPAC Name: (1S)-1-(1-methyltriazol-4-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C6H12N4.ClH/c1-3-5(7)6-4-10(2)9-8-6;/h4-5H,3,7H2,1-2H3;1H/t5-;/m0./s1
• InChI Key: DGICPSDRIWRCCX-JEDNCBNOSA-N
• Canonical SMILES: CCC(C1=CN(N=N1)C)N.Cl
• Isomeric SMILES: CC[C@@H](C1=CN(N=N1)C)N.Cl
• Molecular Formula: C6H13ClN4
• Molecular Weight: 176.65 g/mol

Description

(1S)-1-(1-Methyltriazol-4-yl)propan-1-amine;hydrochloride, also known as MTAPA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry and biochemistry. MTAPA is a triazole derivative that exhibits unique properties, making it a promising candidate for the development of novel drugs and therapeutic agents.

Scientific Research Applications

1. Spectroscopic Identification and Modification of Cathinones

• Cathinones have been identified and modified using spectroscopic studies, with a focus on their hydrochloride salts. The use of NMR solution spectra in these studies is crucial for identifying methyl, N-methyl, and carbonyl groups, which are diagnostic in the characterization of cathinones (Nycz, Paździorek, Małecki, & Szala, 2016).

2. Synthesis and Isolation of Branched Acyclic Polyamines

• The isolation of branched acyclic polyamines through cation-exchange chromatography and selective complexation has been explored. This method is more efficient than conventional extraction and distillation methods, and the resulting hydrochloride salts are pure (Geue & Searle, 1983).

3. Synthesis and Study of Metal Complexes

• Complexes synthesized using tripodal ligands like tris[(1-benzyl-1H-1,2,3-triazole-4-yl)methyl]amine have been studied for their geometric and electronic structures. Such complexes offer insights into the coordination geometries and spin states of metal centers, which are relevant in catalysis and materials science (Schweinfurth et al., 2012).

4. Generation of Structurally Diverse Libraries

• The generation of structurally diverse compound libraries through alkylation and ring closure reactions has been investigated using hydrochloride-based starting materials. This approach is significant in drug discovery and synthetic chemistry (Roman, 2013).

5. Analysis of Synthetic Psychoactive Substances

• Stability tests and analytical methods like Raman spectroscopy and gas chromatography have been applied to study synthetic psychoactive substances. Understanding their stability under various storage conditions is important for forensic science and public health (Frączak et al., 2020).

6. Development of Antineoplastic Agents

• The synthesis and evaluation of antineoplastic agents, including studies on how these compounds inhibit tubulin polymerization, are significant for cancer research. Understanding the interaction of these agents with tubulin provides insights into potential cancer treatments (Pettit et al., 2003).